Cas no 1932289-82-1 (rac-1-(2R,5S)-5-ethyl-2-methylpiperidin-1-ylprop-2-en-1-one)

• Product Name: rac-1-(2R,5S)-5-ethyl-2-methylpiperidin-1-ylprop-2-en-1-one
• CAS No: 1932289-82-1
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• CID: 5683794
• PubChem ID: 130720340
• Update Time: 2025-10-05

rac-1-(2R,5S)-5-ethyl-2-methylpiperidin-1-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-2615777
• 1932289-82-1
• Z2262016067
• rac-1-[(2R,5S)-5-ethyl-2-methylpiperidin-1-yl]prop-2-en-1-one
• rac-1-(2R,5S)-5-ethyl-2-methylpiperidin-1-ylprop-2-en-1-one

• Inchi： 1S/C11H19NO/c1-4-10-7-6-9(3)12(8-10)11(13)5-2/h5,9-10H,2,4,6-8H2,1,3H3/t9-,10+/m0/s1
• InChI Key： WMVXUTXLTBVVMC-VHSXEESVSA-N
• SMILES： O=C(C=C)N1C[C@H](CC)CC[C@@H]1C

Computed Properties

• Exact Mass: 181.146664230g/mol
• Monoisotopic Mass: 181.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.3Ų

Additional information on rac-1-(2R,5S)-5-ethyl-2-methylpiperidin-1-ylprop-2-en-1-one

Compound CAS No. 1932289-82-1: rac-1-(2R,5S)-5-Ethyl-2-Methylpiperidin-1-Ylprop-2-en-1-one

The compound with CAS No. 1932289-82-1, commonly referred to as rac-1-(2R,5S)-5-Ethyl-2-Methylpiperidin-1-Ylprop-2-en-1-one, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a piperidine ring system and a propenone moiety. The stereochemistry of the molecule, defined by its (2R,5S) configuration, plays a crucial role in determining its physical and chemical properties.

Recent studies have highlighted the potential of rac-1-(2R,5S)-5-Ethyl-2-Methylpiperidin derivatives in various therapeutic applications. For instance, research has demonstrated that this compound exhibits promising activity as an enzyme inhibitor, particularly in the context of metabolic pathways. Its ability to interact with specific protein targets makes it a valuable tool for exploring new drug candidates.

The synthesis of rac-1-(2R,5S)-5-Ethyl compounds has been optimized through advanced organic synthesis techniques. These methods often involve multi-step processes that require precise control over stereochemistry to ensure the desired configuration. The use of chiral catalysts and asymmetric synthesis has been pivotal in achieving high enantiomeric excess in the production of this compound.

In terms of pharmacokinetics, rac-1-(Propenone) derivatives have shown favorable absorption profiles in preclinical models. This suggests potential for oral administration in future therapeutic applications. However, further studies are required to fully understand its bioavailability and metabolic pathways in humans.

The structural versatility of rac-piperidine compounds allows for extensive modification to enhance their pharmacological properties. Researchers are actively exploring substituent effects on the piperidine ring and propenone group to optimize activity and selectivity. These efforts are supported by computational modeling techniques that predict molecular interactions and guide experimental design.

Looking ahead, the development of rac-CAS 1932289 derivatives holds promise for addressing unmet medical needs in areas such as oncology and neurodegenerative diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this research into clinical applications.

In conclusion, rac-CAS 1932 is a compelling example of how structural complexity can be harnessed to create molecules with significant therapeutic potential. As research continues to uncover its full spectrum of applications, this compound stands at the forefront of innovative drug discovery.